Cas no 1214329-07-3 (methyl 5-bromo-6-methoxy-pyridine-2-carboxylate)

• Product Name: methyl 5-bromo-6-methoxy-pyridine-2-carboxylate
• CAS No: 1214329-07-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD14698129
• CID: 1038605
• PubChem ID: 46311222
• Update Time: 2025-05-20

methyl 5-bromo-6-methoxy-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-6-methoxypicolinate
• Methyl 5-bromo-6-methoxypicolite
• methyl 5-bromo-6-methoxypyridine-2-carboxylate
• AK100459
• 2-Pyridinecarboxylic acid, 5-bromo-6-methoxy-, methyl ester
• SLRACMVCMVIRFA-UHFFFAOYSA-N
• 3826AA
• FCH1386958
• AX8241408
• ST24025417
• 2-Pyridinecarboxylicacid,5-bromo-6-methoxy-,methylester
• methyl 5-bromo-6-methoxy-pyridine-2-carboxylate
• DS-3529
• A891773
• Methyl5-bromo-6-methoxypicolinate
• AKOS016002663
• 5-Bromo-6-methoxypyridine-2-carboxylic acid methyl ester
• CS-W006772
• 1214329-07-3
• AMY17231
• DB-221176
• MFCD14698129
• 5-Bromo-6-methoxy-pyridine-2-carboxylic acid methyl ester
• SY111691
• DTXSID50673243
• SCHEMBL2592402
• PB39913

• MDL： MFCD14698129
• Inchi： 1S/C8H8BrNO3/c1-12-7-5(9)3-4-6(10-7)8(11)13-2/h3-4H,1-2H3
• InChI Key： SLRACMVCMVIRFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=NC=1OC

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 2

Experimental Properties

• PSA: 48.42000
• LogP: 1.63930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-bromo-6-methoxy-pyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-Bromo-6-Methoxy-Pyridine-2-Carboxylate (CAS: 1214329-07-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-6-methoxy-pyridine-2-carboxylate (CAS: 1214329-07-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity and ability to serve as a scaffold for further functionalization. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of methyl 5-bromo-6-methoxy-pyridine-2-carboxylate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that bromination at the 5-position and methoxy substitution at the 6-position significantly enhanced the compound's binding affinity to specific kinase targets, making it a promising candidate for anticancer drug development. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, underscoring the compound's potential in targeted therapy.

Another significant application of methyl 5-bromo-6-methoxy-pyridine-2-carboxylate was reported in a recent ACS Infectious Diseases article, where it was utilized to develop antimicrobial agents. The study revealed that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings suggest that methyl 5-bromo-6-methoxy-pyridine-2-carboxylate could play a critical role in addressing the global challenge of antibiotic resistance.

Beyond its therapeutic potential, methyl 5-bromo-6-methoxy-pyridine-2-carboxylate has also been investigated for its role in chemical biology. A 2024 study in Nature Chemical Biology detailed its use as a fluorescent probe for detecting enzymatic activity in live cells. The compound's unique photophysical properties, combined with its stability under physiological conditions, make it an attractive tool for real-time imaging and diagnostics. This application opens new avenues for studying cellular processes and disease mechanisms at the molecular level.

In conclusion, methyl 5-bromo-6-methoxy-pyridine-2-carboxylate (CAS: 1214329-07-3) continues to be a valuable building block in pharmaceutical and chemical biology research. Its diverse applications, from drug development to diagnostic tools, highlight its significance in advancing scientific and medical knowledge. Future research should focus on optimizing its derivatives for enhanced efficacy and specificity, as well as exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases.